An In-Depth Technical Guide to the Mechanism of Action of TT-10, a Novel Cardiomyocyte Proliferation Agent
An In-Depth Technical Guide to the Mechanism of Action of TT-10, a Novel Cardiomyocyte Proliferation Agent
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the molecular mechanism of action of TT-10, a novel small molecule with significant potential in cardiac regenerative medicine. TT-10 has been identified as a potent activator of the Yes-associated protein (YAP) and transcriptional enhancer factor domain (TEAD) signaling pathway, which plays a crucial role in cell proliferation and organ growth. The primary therapeutic application under investigation for TT-10 is the regeneration of heart muscle tissue following ischemic injury, such as myocardial infarction.[1][2][3]
Core Mechanism of Action: Activation of the Hippo-YAP Signaling Pathway
TT-10's primary mechanism of action centers on the modulation of the Hippo signaling pathway, a key regulator of organ size and tissue homeostasis.[3][4] In mature cardiomyocytes, the Hippo pathway is typically active, which leads to the phosphorylation and subsequent cytoplasmic sequestration or degradation of YAP. This prevents YAP from translocating to the nucleus and co-activating TEAD transcription factors, thereby suppressing cell proliferation.
TT-10 intervenes in this pathway to promote the nuclear localization of YAP.[3] By doing so, it facilitates the formation of the YAP-TEAD transcriptional complex, which in turn activates a cascade of genes responsible for cell cycle progression and division.[5][6] This targeted action effectively reawakens the latent proliferative capacity of postnatal cardiomyocytes, a cell type with notoriously limited regenerative potential.[3]
The key molecular events in the mechanism of action of TT-10 are:
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Promotion of YAP Nuclear Translocation: TT-10 leads to an increased abundance of YAP within the nucleus of cardiomyocytes.[3]
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Activation of TEAD-Dependent Transcription: In the nucleus, YAP partners with TEAD transcription factors to initiate the expression of pro-proliferative genes.[5][6]
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Stimulation of Cardiomyocyte Proliferation: The downstream effect of this signaling cascade is the re-entry of cardiomyocytes into the cell cycle, leading to cell division and the generation of new heart muscle cells.[1][2][3]
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Anti-Apoptotic Effects: In addition to its pro-proliferative role, TT-10 has been observed to reduce programmed cell death (apoptosis) in cardiomyocytes.[2][3]
Signaling Pathway Diagram
Caption: Mechanism of action of TT-10 in promoting cardiomyocyte proliferation.
Quantitative Data Summary
The following table summarizes key quantitative findings from preclinical studies of TT-10.
| Parameter | Cell/Animal Model | Treatment | Result | Reference |
| Cardiomyocyte Proliferation | Human iPSC-derived Cardiomyocytes | 10 µM TT-10 for 48 hours | Significant increase in cell cycle activation and division | [5][6] |
| Optimal Concentration | Human iPSC-derived Cardiomyocytes | 10-20 µM TT-10 | Peak activity for proliferation markers | [2] |
| Infarct Size Reduction | Mouse model of myocardial infarction | Intraperitoneal injections of TT-10 | Significant decrease in infarct size at 1 week post-MI | [3] |
| Cardiac Function | Mouse model of myocardial infarction | Intramyocardial injection of TT-10 loaded nanoparticles | Stable improvement in cardiac function from week 1 to 4 post-MI | [3] |
| Nuclear YAP Abundance | Mouse model of myocardial infarction | TT-10 loaded nanoparticle treatment | Increased abundance of nuclear YAP in cardiomyocytes | [3] |
| Cardiomyocyte Apoptosis | Mouse model of myocardial infarction | TT-10 loaded nanoparticle treatment | Decline in cardiomyocyte apoptosis | [3] |
Experimental Protocols
Detailed methodologies for key experiments are outlined below.
1. In Vitro Cardiomyocyte Proliferation Assay
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Cell Culture: Human induced pluripotent stem cell-derived cardiomyocytes (hiPSC-CMs) are cultured on appropriate substrates (e.g., Matrigel-coated plates) in maintenance medium.
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Treatment: Cells are treated with varying concentrations of TT-10 (e.g., 2 µM, 10 µM, 20 µM, 100 µM) or a vehicle control (e.g., DMSO) for a specified duration (e.g., 48 hours).[6]
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Proliferation Assessment:
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EdU Incorporation: To label cells undergoing DNA synthesis, 5-ethynyl-2'-deoxyuridine (B1671113) (EdU) is added to the culture medium for a set period before fixation. Cells are then fixed, permeabilized, and EdU is detected using a fluorescent azide-based reaction.
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Immunofluorescence Staining: Cells are stained with antibodies against markers of proliferation such as Ki67 and Phospho-Histone H3 (PH3), along with a cardiac-specific marker like cardiac troponin T (cTnT) to identify cardiomyocytes.
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Data Analysis: The percentage of EdU-positive or Ki67/PH3-positive cardiomyocytes relative to the total number of cardiomyocytes is quantified using fluorescence microscopy and image analysis software.
2. Mouse Model of Myocardial Infarction (MI)
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Animal Model: Adult male C57BL/6 mice are typically used.
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Surgical Procedure:
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Anesthesia is induced and maintained throughout the procedure.
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A left thoracotomy is performed to expose the heart.
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The left anterior descending (LAD) coronary artery is permanently ligated with a suture to induce MI.
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Drug Administration:
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Intraperitoneal Injection: TT-10 is dissolved in a suitable vehicle and administered via intraperitoneal injection at specified doses and time points post-MI.[3]
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Nanoparticle-mediated delivery: TT-10 is encapsulated in biodegradable nanoparticles (e.g., PLGA) and injected directly into the infarct border zone of the heart.[3]
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Functional Assessment: Echocardiography is performed at baseline and at various time points post-MI to measure parameters such as ejection fraction, fractional shortening, and ventricular dimensions.
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Histological Analysis:
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At the study endpoint, hearts are excised, fixed, and sectioned.
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Infarct Size Measurement: Sections are stained with Masson's trichrome or Picrosirius Red to differentiate fibrotic scar tissue from viable myocardium. The infarct size is calculated as a percentage of the total left ventricular area.[3]
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Immunohistochemistry: Sections are stained for markers of cardiomyocyte proliferation (e.g., Ki67, PH3) and nuclear YAP to assess the molecular effects of TT-10 in vivo.[3]
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Experimental Workflow Diagram
Caption: Workflow for preclinical evaluation of TT-10.
Concluding Remarks
TT-10 represents a promising therapeutic candidate for heart failure by targeting the intrinsic regenerative capacity of the heart. Its mechanism, centered on the activation of the YAP-TEAD signaling pathway, offers a novel approach to stimulating cardiomyocyte proliferation. The data gathered from preclinical models provide a strong rationale for further investigation and development. Future research will likely focus on optimizing delivery methods, such as the use of nanoparticles, to enhance efficacy and durability of the therapeutic effect, as well as on long-term safety assessments.[2][3] Additionally, a compound also designated TT-10 is being investigated as an adenosine (B11128) A2A receptor antagonist for cancer therapy, highlighting the importance of specific compound identifiers in research and development.[7]
References
- 1. Discovery of a Small Molecule to Increase Cardiomyocytes and Protect the Heart After Ischemic Injury - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Research & Innovation | UAB News [uab.edu]
- 3. TT-10–loaded nanoparticles promote cardiomyocyte proliferation and cardiac repair in a mouse model of myocardial infarction - PMC [pmc.ncbi.nlm.nih.gov]
- 4. researchgate.net [researchgate.net]
- 5. medchemexpress.com [medchemexpress.com]
- 6. TT-10 | YAP | TargetMol [targetmol.com]
- 7. Facebook [cancer.gov]
